Cas no 1805463-65-3 (6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805463-65-3
• MF: C₈H₃F₅INO₂
• MW: 367.011411905289
• CID: 4804025
• Update Time: 2025-10-20

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F5INO2/c9-5(10)3-1-2(7(16)17)4(6(14)15-3)8(11,12)13/h1,5H,(H,16,17)
• InChI Key： RVVFLZCENOCNHT-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)(F)F)C(C(=O)O)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid: A Versatile Compound in Modern Pharmaceutical Research

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid represents a unique molecular entity with significant potential in the field of synthetic chemistry and drug discovery. This compound, with the CAS number 1805463-65-3, is characterized by its complex fluorinated pyridine ring system and carboxylic acid functional group. The integration of multiple fluorine atoms and an iodine substituent within its molecular framework creates a unique set of physicochemical properties that make it a valuable candidate for various targeted therapy applications. Recent advancements in computational chemistry and high-throughput screening have further highlighted the importance of this compound in modern pharmaceutical research.

6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid exhibits a molecular structure that combines both aromatic and aliphatic functionalities. The pyridine ring, a six-membered heterocyclic system, is substituted at the 2-position with an iodine atom and at the 3-position with a trifluoromethyl group. The 4-position of the ring is further functionalized with a carboxylic acid group, while the 6-position is modified with a difluoromethyl substituent. This combination of substituents results in a molecule with high polarity and a unique set of intermolecular interactions, which are critical for its potential biological activity.

Recent studies have demonstrated that the fluorinated pyridine ring in 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid can act as a scaffold for the development of novel antibacterial agents. The presence of multiple fluorine atoms enhances the molecule's metabolic stability and improves its ability to penetrate cellular membranes. This property is particularly relevant in the context of multi-drug resistance, where traditional antibiotics often fail to achieve therapeutic efficacy. The iodine substituent at the 2-position may also play a role in modulating the molecule's electronic properties, potentially influencing its interaction with biological targets.

The carboxylic acid group at the 4-position of 6-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylic acid is a key functional group that contributes to its biological activity. This group can participate in hydrogen bonding interactions with target proteins, enhancing the molecule's binding affinity. Recent in silico studies have suggested that this functional group may also play a role in the molecule's ability to modulate ion channel activity, a property that is highly relevant in the development of cardiovascular drugs.

One of the most promising applications of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid is in the field of oncology. The molecule's unique substituent pattern allows it to interact with a variety of proteins involved in cancer progression. Recent research has shown that compounds with similar structural features can inhibit the activity of kinase enzymes that are often overexpressed in malignant tumors. This makes 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid a potential candidate for the development of targeted therapies that can selectively inhibit cancer cell growth.

The fluorinated pyridine ring in 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid is also of interest in the context of drug metabolism and pharmacokinetics. The presence of fluorine atoms can significantly alter the molecule's metabolic profile, making it more resistant to enzymatic degradation. This property is particularly important for the development of long-acting drugs that require minimal dosing frequency. Recent in vitro studies have shown that the fluorinated pyridine ring can also modulate the molecule's interaction with cytochrome P450 enzymes, which are responsible for the metabolism of many drugs.

Another area of significant interest is the potential of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid in the development of antiviral agents. The molecule's ability to interact with RNA polymerases and other viral enzymes makes it a promising candidate for the treatment of RNA viruses. Recent studies have shown that similar compounds can inhibit the replication of hepatitis C virus and herpes simplex virus, suggesting that 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid may have broad antiviral activity.

The iodine substituent at the 2-position of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid is another key feature that contributes to its biological activity. This substituent can enhance the molecule's ability to interact with metal-binding proteins, which are involved in a variety of physiological processes. Recent research has suggested that this property may be particularly relevant in the development of metal-based drugs that can target metalloenzymes involved in disease pathogenesis.

Despite its promising applications, the development of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid as a therapeutic agent is still in its early stages. Significant challenges remain in the optimization of its chemical stability, solubility, and bioavailability. However, recent advances in drug delivery systems and nanotechnology have opened new avenues for the development of this compound as a therapeutic agent.

One of the most promising approaches in the development of 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid is the use of liposomal drug delivery systems. These systems can enhance the molecule's solubility and improve its ability to reach target tissues. Recent studies have shown that liposomal formulations can significantly increase the bioavailability of fluorinated compounds, making them more effective in vivo.

Another important area of research is the development of prodrugs based on 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid. Prodrugs are inactive compounds that are converted into their active form in the body. This approach can improve the molecule's chemical stability and solubility, making it more suitable for oral administration. Recent studies have shown that prodrug strategies can significantly enhance the therapeutic efficacy of fluorinated compounds.

In conclusion, 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid is a promising compound with significant potential in modern pharmaceutical research. Its unique molecular structure and functional groups make it a valuable candidate for the development of targeted therapies in a variety of therapeutic areas. While challenges remain in the optimization of its chemical properties, recent advances in drug delivery systems and nanotechnology are paving the way for its potential clinical application.

As research into 6-(Difluoromethyl)-2-iodo-3-(trifluoromethyl)pyridine-4-carboxylic acid continues, it is likely that new insights into its biological activity and therapeutic potential will emerge. These findings will be critical in the development of new pharmaceutical agents that can address a wide range of diseases and conditions. The future of this compound in the field of pharmacology is promising, and its impact on human health is likely to be significant.